N-{2-[5-(1H-indol-2-yl)-1,2,4-oxadiazol-3-yl]ethyl}-2-methoxy-N-methylacetamide

• IUPAC Name: N-(4-methylphenyl)-4-(2-methyl-1,3-thiazol-4-yl)benzamide
• InChI: InChI=1S/C18H16N2OS/c1-12-3-9-16(10-4-12)20-18(21)15-7-5-14(6-8-15)17-11-22-13(2)19-17/h3-11H,1-2H3,(H,20,21)
• InChI Key: BNUMBENYTASLTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)C3=CSC(=N3)C
• Molecular Formula: C18H16N2OS
• Molecular Weight: 308.4 g/mol

Description

The compound is a derivative of indole, which is a heterocyclic aromatic organic compound. Indole and its derivatives are widely studied due to their prevalence in natural products and pharmaceuticals.

Molecular Structure Analysis

The compound contains an indole ring, which is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring. It also contains an oxadiazole ring, which is a five-membered ring containing three carbon atoms, one oxygen atom, and one nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Indole derivatives, for example, are often crystalline solids at room temperature.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical process the compound is involved in. For example, some indole derivatives are known to interact with various enzymes and proteins.

Future Directions

The future research directions would depend on the specific properties and potential applications of this compound. Given the wide range of biological activities exhibited by indole derivatives, it’s possible that this compound could be studied for its potential pharmaceutical applications.